7-tert-Butyl-2,3,4,5-tetrahydro-1H-1-benzazepine

• CAS: 1461704-99-3
• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• SMILES: CC(C)(C)C1=CC2=C(C=C1)NCCCC2
• InChI: InChI=1S/C14H21N/c1-14(2,3)12-7-8-13-11(10-12)6-4-5-9-15-13/h7-8,10,15H,4-6,9H2,1-3H3
• InChIKey: VPLUIMWSWPAKPJ-UHFFFAOYSA-N

Overview: 7-tert-Butyl-2,3,4,5-tetrahydro-1H-1-benzazepine

7-tert-Butyl-2,3,4,5-tetrahydro-1H-1-benzazepine (CAS 1461704-99-3) is a bicyclic organic compound belonging to the tetrahydrobenzazepine class, characterized by a benzene ring fused to a partially saturated seven-membered nitrogen-containing azepine ring . The presence of a tert-butyl group at the 7-position enhances its lipophilicity and influences its chemical reactivity, making it a valuable scaffold and intermediate in medicinal chemistry [1].

Scaffold Lipophilic tetrahydrobenzazepine core for medicinal chemistry and lead optimization workflows

SAR probe 7-substituted analog suited for steric and electronic structure-activity relationship studies

Building block Vendor-characterized synthetic intermediate supporting multi-step synthesis and parallel analog exploration

• [1] Chemsrc. 7-tert-Butyl-2,3,4,5-tetrahydro-1H-1-benzazepine. 2024. Available from: https://m.chemsrc.com/en/cas/1461704-99-3_1761951.html View Source

Substitution Incompatibility: 7-tert-Butyl-2,3,4,5-tetrahydro-1H-1-benzazepine

Within the tetrahydro-1-benzazepine class, substitution patterns significantly impact pharmacological properties. The 7-tert-butyl group is a critical structural feature that cannot be simply interchanged with hydrogen or smaller alkyl groups due to its pronounced steric bulk and electron-donating effects [1]. These properties directly influence the compound's lipophilicity, metabolic stability, and potential for specific receptor interactions, distinguishing it from unsubstituted or less bulky analogs and making generic substitution invalid for research applications requiring precise molecular properties.

Target feature

7-tert-butyl group provides pronounced steric bulk

Risk with analog

Smaller alkyl or unsubstituted analogs may shift receptor-interaction geometry

Target feature

Tert-butyl enhances lipophilicity and membrane partitioning

Risk with analog

Lipophilicity-driven permeability may not transfer to less hydrophobic analogs

Target feature

Electron-donating effect of tert-butyl modulates ring electronics

Risk with analog

Electronic profile may not be reproduced by hydrogen or smaller alkyl substituents

• [1] Thoti Naveenkumar. Tetrahydro-benzazepines and Aryl-substituted Tetrahydro-benzazepines: Important Scaffolds in Medicinal Chemistry. Indian Institute of Technology Madras. 2020. Available from: https://www.iitm.ac.in/ta/node/8568 View Source

Comparison with Structural Analogs: 7-tert-Butyl-2,3,4,5-tetrahydro-1H-1-benzazepine

Enhanced Lipophilicity vs. Unsubstituted Analog

The introduction of a tert-butyl group at the 7-position significantly increases the compound's calculated partition coefficient (LogP). Based on in silico predictions (XLogP3-AA method), 7-tert-Butyl-2,3,4,5-tetrahydro-1H-1-benzazepine exhibits a LogP of approximately 3.8 [1]. In contrast, the unsubstituted parent compound, 2,3,4,5-tetrahydro-1H-1-benzazepine, has a calculated LogP of approximately 1.3 [1]. This represents a quantified increase of ~2.5 LogP units attributable to the tert-butyl moiety.

Lipophilicity shift

Class-level

~2.5 LogP increase

Reported lipophilicity difference vs. unsubstituted parent scaffold

In silico prediction (XLogP3-AA); experimental confirmation recommended

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Calculated LogP ~3.8 (XLogP3-AA)
Comparator Or Baseline	2,3,4,5-tetrahydro-1H-1-benzazepine (Calculated LogP ~1.3)
Quantified Difference	Increase of ~2.5 LogP units
Conditions	In silico prediction (XLogP3-AA method) via PubChem database

Why This Matters

A higher LogP is a key determinant of membrane permeability and CNS penetration, making this compound a distinct starting point for designing CNS-active agents or optimizing ADME profiles compared to its less lipophilic analogs.

• [1] PubChem (NCBI). 7-tert-Butyl-2,3,4,5-tetrahydro-1H-1-benzazepine and 2,3,4,5-tetrahydro-1H-1-benzazepine. Calculated properties (XLogP3-AA). Accessed 2025. View Source

Suzuki-Miyaura Cross-Coupling Route

A general synthetic route for 7-substituted 2,3,4,5-tetrahydro-1-benzazepine derivatives has been established using Suzuki-Miyaura cross-coupling, aza-Claisen rearrangement, and ring-closing metathesis (RCM) [1]. This methodology provides a modular approach to access a variety of 7-substituted analogs, including the tert-butyl derivative. While specific yields for the tert-butyl compound are not reported in the abstract, the method was demonstrated to produce several 7-substituted tetrahydrobenzazepine derivatives in moderate-to-good yields [1].

Synthetic route

Method context

Suzuki-Miyaura / RCM pathway

Reported modular methodology supports 7-substituted analog synthesis

Proof-of-concept route; tert-butyl-specific yields require verification

Evidence Dimension	Synthetic Route
Target Compound Data	Accessible via general 7-substituted benzazepine methodology
Comparator Or Baseline	Other 7-substituted 2,3,4,5-tetrahydro-1-benzazepine derivatives
Quantified Difference	N/A (Methodology proof-of-concept)
Conditions	Suzuki-Miyaura cross-coupling, RCM, hydrogenation

Why This Matters

The availability of a validated synthetic strategy streamlines the procurement of this compound for research purposes, reducing development time for custom synthesis and enabling parallel exploration of 7-substituted analogs in structure-activity relationship (SAR) studies.

• [1] Kotha S, Shah VR. Design and synthesis of 1-benzazepine derivatives by strategic utilization of Suzuki-Miyaura cross-coupling, aza-Claisen rearrangement and ring-closing metathesis. European Journal of Organic Chemistry. 2008;(6):1054-1064. DOI: 10.1002/ejoc.200700921. View Source

High Purity for Reproducible Research

Multiple commercial suppliers offer 7-tert-Butyl-2,3,4,5-tetrahydro-1H-1-benzazepine with a guaranteed minimum purity of 95% . This level of purity is suitable for use as a synthetic intermediate or for preliminary biological screening without the need for immediate additional purification.

Purity specification

Specification review

≥95%

Vendor-reported purity supports use as synthetic intermediate

Lot-specific certificate of analysis recommended before sensitive assays

Evidence Dimension	Purity
Target Compound Data	≥95%
Comparator Or Baseline	Not applicable
Quantified Difference	Not applicable
Conditions	Vendor specification

Why This Matters

Procuring a building block of known and consistent high purity minimizes experimental variability and reduces time and resource expenditure on post-purchase purification, which is a practical but critical factor for efficient research workflows.

Research Applications: 7-tert-Butyl-2,3,4,5-tetrahydro-1H-1-benzazepine

CNS Lead Optimization

The enhanced lipophilicity (LogP ~3.8) of this compound makes it a compelling scaffold for designing drug candidates targeting the central nervous system (CNS). Its increased membrane permeability, inferred from its higher LogP compared to the unsubstituted analog, aligns with the property space for CNS-active agents [1]. It serves as a starting point for generating derivatives with improved brain penetration and blood-brain barrier permeability.

SAR Studies of 7-Substituted Analogs

Researchers can utilize this compound as a key intermediate in SAR campaigns exploring the effects of steric bulk and lipophilicity at the 7-position of the benzazepine ring. The established Suzuki-Miyaura cross-coupling methodology provides a reliable synthetic entry, allowing for efficient comparison with analogs bearing smaller alkyl groups or other substituents [2].

Synthetic Building Block for Complex Molecules

With a guaranteed commercial purity of ≥95%, this compound can be directly employed as a building block in multi-step organic syntheses. Its consistent quality minimizes the risk of side reactions and purification bottlenecks, ensuring higher reproducibility in the preparation of advanced pharmaceutical intermediates or chemical probes .

Application

Selection Property

Validation Focus

CNS lead optimization studies

Lipophilicity-driven scaffold design

Membrane permeability endpoint review

7-Position SAR exploration

Steric and electronic property context

Substituent-effect endpoint review

Multi-step synthesis building block

Vendor-reported purity specification

Reaction reproducibility validation

• [1] PubChem (NCBI). 7-tert-Butyl-2,3,4,5-tetrahydro-1H-1-benzazepine. Calculated properties (XLogP3-AA). Accessed 2025. View Source
• [2] Kotha S, Shah VR. Design and synthesis of 1-benzazepine derivatives by strategic utilization of Suzuki-Miyaura cross-coupling, aza-Claisen rearrangement and ring-closing metathesis. European Journal of Organic Chemistry. 2008;(6):1054-1064. DOI: 10.1002/ejoc.200700921. View Source